N-(2,4-dichlorophenyl)-3-methylbenzamide
Description
N-(2,4-dichlorophenyl)-3-methylbenzamide, commonly known as diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used to relieve pain and inflammation in various conditions. It was first synthesized in the 1960s and has since become one of the most commonly prescribed NSAIDs worldwide.
Scientific Research Applications
Anticonvulsant Activity Evaluation
N-(2,4-dichlorophenyl)-3-methylbenzamide: has been investigated for its anticonvulsant properties. Researchers synthesized 1-benzylsubstituted derivatives of this compound and evaluated their affinity to GABAergic biotargets. Using a PTZ-induced seizures model in mice, they assessed anticonvulsant activity. Although the synthesized substances did not exhibit significant anticonvulsant effects, two compounds showed a tendency toward activity, reducing mortality by 17% compared to control .
Nitration Process
The compound 2-(2,4-dichlorophenyl)-4-(difluoromethyl)-5-methyl-1,2,4-triazol-3-one (a derivative of N-(2,4-dichlorophenyl)-3-methylbenzamide) has been studied for its kinetics during nitration. The activation energy for this reaction was determined to be 40.204 kJ/mol .
Anti-Inflammatory Activity Enhancement
Compound N-phenyl-2,4-dichlorophenyl hydrazone , related to our target compound, has been explored for its anti-inflammatory activity. Additionally, it has been investigated as an efficacy enhancer in inflammation therapy .
properties
IUPAC Name |
N-(2,4-dichlorophenyl)-3-methylbenzamide |
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InChI |
InChI=1S/C14H11Cl2NO/c1-9-3-2-4-10(7-9)14(18)17-13-6-5-11(15)8-12(13)16/h2-8H,1H3,(H,17,18) |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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InChI Key |
XMNAYMYUBXALRN-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
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Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=C(C=C(C=C2)Cl)Cl |
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| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
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Molecular Formula |
C14H11Cl2NO |
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| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
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Molecular Weight |
280.1 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
N-(2,4-dichlorophenyl)-3-methylbenzamide | |
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